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Compound of Interest

Compound Name: Isononanoic acid

Cat. No.: B154338 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of isononanoic acid, focusing on its

complex isomeric nature, chemical structure, physicochemical properties, and the experimental

protocols for its synthesis and analysis. Isononanoic acid is a branched-chain C9 carboxylic

acid that, due to its unique structure, offers distinct properties compared to its linear

counterpart, nonanoic acid. It is a crucial intermediate in the synthesis of a wide range of

chemical products, including synthetic lubricants, plasticizers, paint driers, and cosmetics.[1][2]

[3]

Chemical Structure and Isomerism
Isononanoic acid is not a single compound but rather a mixture of isomers of C9H18O2.[1][4]

[5] The term typically refers to a technical-grade product where the specific composition can

vary depending on the manufacturing process.[4][5] The most predominant isomer, often

constituting about 90% or more of the mixture, is 3,5,5-trimethylhexanoic acid.[1][2][4][5]

Other significant isomers that can be present include 7-methyloctanoic acid and 2,2,4,4-

tetramethylpentanoic acid.[4][5] The branched nature of these isomers imparts key properties

such as a lower freezing point, enhanced solubility in organic solvents, and improved oxidative

stability compared to linear fatty acids.[1][6]
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Fig. 1: Relationship between Isononanoic Acid and its common isomers.

The chemical structure of the primary isomer, 3,5,5-trimethylhexanoic acid, is characterized by

a six-carbon hexanoic acid backbone with methyl groups attached at the 3rd and 5th carbon

positions, with the 5th carbon being a quaternary center.[7][8]
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Structure of 3,5,5-Trimethylhexanoic Acid
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Fig. 2: Chemical structure of 3,5,5-trimethylhexanoic acid.

Physicochemical Properties
The quantitative physicochemical properties of isononanoic acid are summarized in the table

below. These values primarily reflect the commercial mixture, which is rich in 3,5,5-

trimethylhexanoic acid.
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Property Value Reference

Molecular Formula C9H18O2 [1][4][9][10]

Molecular Weight 158.24 g/mol [8][9][10]

Appearance Clear, colorless liquid [1][4][7]

Odor Faint, mild [1][4][7]

Melting Point < -65 °C to -70 °C [4]

Boiling Point ~253.4 °C at 760 mmHg [5]

Density (20°C) ~0.9013 - 0.919 g/cm³ [5][11]

Flash Point ~129.7 - 131 °C [5][11]

Water Solubility Sparingly soluble [1][4][7]

Solubility in Organics
Miscible with usual organic

solvents (e.g., ethanol, ether)
[1][4][9]

Refractive Index (20°C) ~1.4241 [11]

CAS Number
26896-18-4 (for 7-

methyloctanoic acid)
[4]

3302-10-1 (for 3,5,5-

trimethylhexanoic acid)
[4][10]

Experimental Protocols
Industrial Synthesis
The commercial production of isononanoic acid is a multi-step process that typically starts

from 2-ethylhexanol.[12][13][14] This method allows for large-scale, cost-effective

manufacturing.[1]

Detailed Methodology:

Dehydration of 2-Ethylhexanol: 2-ethylhexanol is dehydrated in the presence of a catalyst to

produce a mixture of octene isomers.[12][14][15]
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Hydroformylation (Oxo Process): The resulting octene mixture is then reacted with carbon

monoxide (CO) and hydrogen (H₂) in the presence of a transition metal catalyst (typically

from group VIII, like cobalt or rhodium).[1][12][14] This step, known as hydroformylation or

the oxo process, yields isononanal (a C9 aldehyde).

Oxidation: The isononanal is subsequently oxidized to isononanoic acid.[1][4][12] This

oxidation is often carried out using air or oxygen, sometimes with a catalyst to improve

efficiency and selectivity.[12][15]
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Industrial Synthesis of Isononanoic Acid
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General Analytical Workflow for Isononanoic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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